2-fluoro-N-({2-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[[2-(pyrrolidin-1-ylmethyl)phenyl]methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C18H20FN3O/c19-17-11-14(7-8-20-17)18(23)21-12-15-5-1-2-6-16(15)13-22-9-3-4-10-22/h1-2,5-8,11H,3-4,9-10,12-13H2,(H,21,23)
• InChI Key: KNQBHDRSDSQNPD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=CC=C2CNC(=O)C3=CC(=NC=C3)F
• Molecular Formula: C18H20FN3O
• Molecular Weight: 313.4 g/mol

Description

The compound “2-fluoro-N-({2-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-4-carboxamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring, for instance, contributes to the stereochemistry of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For instance, the pyrrolidine ring could undergo oxidation to form a pyrrolidone.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the pyrrolidine ring could affect its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Pyrrolidine derivatives can bind with high affinity to multiple receptors, influencing their activity.

Future Directions

Future research could explore the potential applications of this compound in medicinal chemistry. Given the versatility of the pyrrolidine scaffold, it could be used to design new compounds with different biological profiles.